Cas no 1806265-69-9 (3-Hydroxy-6-methoxy-2-nitro-4-(trifluoromethoxy)pyridine)

• Product Name: 3-Hydroxy-6-methoxy-2-nitro-4-(trifluoromethoxy)pyridine
• CAS No: 1806265-69-9
• MF: C₇H₅F₃N₂O₅
• MW: 254.120212316513
• CID: 4831718
• Update Time: 2025-05-21

3-Hydroxy-6-methoxy-2-nitro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-6-methoxy-2-nitro-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H5F3N2O5/c1-16-4-2-3(17-7(8,9)10)5(13)6(11-4)12(14)15/h2,13H,1H3
• InChI Key： MTMBXUZAHUOZJJ-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(N=C(C=1O)[N+](=O)[O-])OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 282
• XLogP3: 2.7
• Topological Polar Surface Area: 97.4

Additional information on 3-Hydroxy-6-methoxy-2-nitro-4-(trifluoromethoxy)pyridine

Introduction to 3-Hydroxy-6-methoxy-2-nitro-4-(trifluoromethoxy)pyridine (CAS No. 1806265-69-9)

3-Hydroxy-6-methoxy-2-nitro-4-(trifluoromethoxy)pyridine (CAS No. 1806265-69-9) is a multifunctional organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique combination of functional groups, including a hydroxyl group, a methoxy group, a nitro group, and a trifluoromethoxy group, all attached to a pyridine ring. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for various applications.

The chemical structure of 3-Hydroxy-6-methoxy-2-nitro-4-(trifluoromethoxy)pyridine is particularly noteworthy due to its potential for modulating biological pathways and interactions. The hydroxyl group can participate in hydrogen bonding and other polar interactions, while the methoxy group can influence the lipophilicity and electronic properties of the molecule. The nitro group is known for its strong electron-withdrawing effect, which can affect the reactivity and stability of the compound. The trifluoromethoxy group adds further complexity by enhancing the lipophilicity and metabolic stability.

In recent years, there has been a growing interest in the development of small molecules with specific biological activities for therapeutic purposes. 3-Hydroxy-6-methoxy-2-nitro-4-(trifluoromethoxy)pyridine has been studied for its potential as a lead compound in drug discovery. Research has shown that this compound exhibits promising pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities.

One of the key areas of research involving 3-Hydroxy-6-methoxy-2-nitro-4-(trifluoromethoxy)pyridine is its anti-inflammatory effects. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. These findings suggest that it may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-Hydroxy-6-methoxy-2-nitro-4-(trifluoromethoxy)pyridine has also shown antimicrobial activity against a range of bacterial strains. Studies have reported that this compound can effectively inhibit the growth of both Gram-positive and Gram-negative bacteria, making it a promising candidate for developing new antibiotics to combat multidrug-resistant pathogens.

The anticancer potential of 3-Hydroxy-6-methoxy-2-nitro-4-(trifluoromethoxy)pyridine has also been explored in several preclinical studies. Research has indicated that this compound can induce apoptosis in cancer cells through multiple mechanisms, including the activation of caspase pathways and the inhibition of cell cycle progression. These findings suggest that it may have therapeutic value in treating various types of cancer.

The unique combination of functional groups in 3-Hydroxy-6-methoxy-2-nitro-4-(trifluoromethoxy)pyridine also makes it an attractive candidate for further structural modifications to optimize its pharmacological properties. Chemists are actively exploring various derivatives of this compound to enhance its potency, selectivity, and bioavailability. For example, substituting different groups on the pyridine ring or modifying the side chains can lead to compounds with improved therapeutic profiles.

Beyond its direct biological activities, 3-Hydroxy-6-methoxy-2-nitro-4-(trifluoromethoxy)pyridine has also been investigated as a building block for more complex molecules. Its versatile chemical structure allows it to be used as an intermediate in the synthesis of other bioactive compounds, such as inhibitors of specific enzymes or receptors. This versatility opens up new avenues for drug discovery and development.

In conclusion, 3-Hydroxy-6-methoxy-2-nitro-4-(trifluoromethoxy)pyridine (CAS No. 1806265-69-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and multifunctional properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, paving the way for innovative treatments in various disease areas.